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Compound of Interest

Compound Name: 2-Chloro-4-methoxypyrimidine

Cat. No.: B1349098 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 2-Chloro-4-
methoxypyrimidine (CAS No. 22536-63-6). Adherence to these procedures is essential for

ensuring laboratory safety and operational integrity.

Hazard Identification and Immediate Precautions
2-Chloro-4-methoxypyrimidine is a hazardous substance that requires careful handling. The

primary hazards are:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Signal Word: Warning[3]

Immediate precautions include working in a well-ventilated area, avoiding the creation of dust,

and using appropriate personal protective equipment.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 2-Chloro-4-methoxypyrimidine.

PPE Component Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Protects against splashes and

airborne particles causing

serious eye irritation.

Skin Protection

Nitrile gloves (double-gloving

recommended), a lab coat,

and closed-toe shoes.

Prevents skin contact which

can cause irritation. While

specific permeation data for 2-

Chloro-4-methoxypyrimidine is

not available, nitrile gloves

generally offer good resistance

to a range of chemicals.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a respirator with a

particulate filter.

Minimizes the inhalation of

airborne particles that may

cause respiratory irritation.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Chloro-4-methoxypyrimidine.

Property Value

Molecular Formula C₅H₅ClN₂O

Molecular Weight 144.56 g/mol [1][3]

Melting Point 54-57 °C[2][3]

Boiling Point 268.752 °C at 760 mmHg[2]

Flash Point 110 °C (230 °F) - closed cup[2][3]

Density 1.293 g/cm³[2]

Operational Plan: Step-by-Step Handling Protocol
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This section details the procedural workflow for handling 2-Chloro-4-methoxypyrimidine from

receipt to disposal.

Receiving and Storage Handling and Preparation Disposal Plan

1. Receipt of Chemical
- Inspect container for damage.

- Verify label information.

2. Storage
- Store in a cool, dry, well-ventilated area.

- Keep container tightly closed.

3. Don PPE
- Safety goggles, nitrile gloves, lab coat, N95 mask.

4. Weighing
- Perform in a chemical fume hood.

- Use a tared, sealed container.

5. Dissolving
- Add solid to solvent slowly.

- Stir gently to avoid splashing.

6. Waste Collection
- Collect all contaminated materials.

7. Waste Segregation
- Place in a labeled 'Halogenated Organic Waste' container.

8. Final Disposal
- Arrange for pickup by a licensed chemical waste disposal service.

Click to download full resolution via product page

Figure 1. Workflow for handling 2-Chloro-4-methoxypyrimidine.

Experimental Protocol: Weighing and Dissolving

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment: 2-Chloro-4-methoxypyrimidine, solvent, spatula,

weigh boat or paper, and the final reaction vessel.

Don the appropriate PPE as outlined in Section 2.

Weighing:
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Place a weigh boat or paper on the analytical balance within the fume hood and tare the

balance.

Carefully transfer the desired amount of 2-Chloro-4-methoxypyrimidine from the stock

container to the weigh boat using a clean spatula.

Record the exact weight.

Securely close the stock container immediately after use.

Dissolving:

Transfer the weighed solid into the reaction vessel containing the appropriate solvent.

Use a small amount of the solvent to rinse the weigh boat and spatula to ensure a

complete transfer.

Stir the solution gently until the solid is fully dissolved.

Disposal Plan
As a halogenated organic compound, 2-Chloro-4-methoxypyrimidine and any materials

contaminated with it must be disposed of as hazardous waste.

Waste Segregation: All waste, including empty containers, contaminated gloves, weigh

boats, and solutions, must be collected in a designated, clearly labeled "Halogenated

Organic Waste" container.

Disposal Method: The segregated waste must be disposed of through a licensed chemical

waste disposal company, likely via controlled incineration. Do not pour down the drain.
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Figure 2. Disposal pathway for 2-Chloro-4-methoxypyrimidine waste.

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.
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Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

Inhalation

Move the affected person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

Minor Spill

Evacuate the immediate area. Wear appropriate

PPE. Cover the spill with an inert absorbent

material (e.g., vermiculite, sand). Scoop the

absorbed material into a designated hazardous

waste container. Clean the spill area with soap

and water.

Major Spill

Evacuate the laboratory and alert others.

Contact your institution's emergency response

team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1349098?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-Chloro-4-methoxypyrimidine | C5H5ClN2O | CID 588935 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Chloro-4-methoxypyrimidine, CAS No. 22536-63-6 - iChemical [ichemical.com]

3. 2-Chloro-4-methoxypyrimidine 98 22536-63-6 [sigmaaldrich.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Chloro-4-
methoxypyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349098#personal-protective-equipment-for-
handling-2-chloro-4-methoxypyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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